DDR1-IN-1 dihydrochloride

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of DDR1-IN-1 Dihydrochloride in Cancer Cells

Abstract

The Discoidin Domain Receptor 1 (DDR1), a unique collagen-activated receptor tyrosine kinase (RTK), has emerged as a significant therapeutic target in oncology. Its aberrant expression and activation are intimately linked with tumor progression, metastasis, and chemoresistance across various cancer types.[1][2][3] This guide provides a detailed technical examination of DDR1-IN-1 dihydrochloride, a potent and selective small-molecule inhibitor of DDR1. We will dissect its molecular mechanism of action, its impact on downstream oncogenic signaling pathways, and provide validated experimental protocols for its characterization in a research setting. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of how to investigate and leverage DDR1 inhibition in cancer biology.

Introduction: DDR1 as a Strategic Target in Oncology

Unlike most RTKs, which are activated by soluble growth factors, DDR1 and its homolog DDR2 are uniquely activated by components of the extracellular matrix (ECM), specifically collagen.[2] In the tumor microenvironment, where collagen is abundant, DDR1 acts as a crucial sensor, translating signals from the ECM to regulate fundamental cellular processes.[1][2]

The activation of DDR1 is characterized by slow but sustained kinetics, suggesting its involvement in long-term cellular programs rather than transient responses.[1][4] Elevated DDR1 expression is a common feature in a multitude of solid tumors, including breast, lung, colon, and pancreatic cancers, and often correlates with advanced tumor stage, metastasis, and poor patient prognosis.[3][5][6][7] Upon activation by collagen, DDR1 orchestrates a complex network of downstream signaling pathways, including:

• PI3K/Akt/mTOR Pathway: Promotes cell survival, proliferation, and metabolic activity.[2][8][9]

• MAPK/ERK Pathway: Drives cell proliferation and differentiation.[8][9][10]

• NF-κB Signaling: Mediates inflammation, cell survival, and chemoresistance.[1][2][3]

• JAK/STAT Pathway: Involved in cell proliferation and survival.[10]

By hijacking these pathways, cancer cells leverage DDR1 signaling to enhance their proliferation, survival, invasion, and resistance to therapeutic agents.[3][8][11] This central role in tumor-stroma communication makes DDR1 an attractive and strategic target for anticancer drug development.[1][11][12]

DDR1-IN-1: A Selective Type II Kinase Inhibitor

DDR1-IN-1 is a well-characterized small molecule developed as a potent and selective inhibitor of DDR1 kinase activity.[13][14] Its chemical and pharmacological properties make it an invaluable tool for probing DDR1 function in cancer cells.

Chemical Properties and Selectivity

DDR1-IN-1 is a secondary carboxamide that demonstrates significant selectivity for DDR1 over its closest homolog, DDR2, and the broader kinome.[13][15]

Property	Value	Source
IUPAC Name	4-[(4-ethylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(2-oxo-1,3-dihydroindol-5-yl)oxy]phenyl]-3-(trifluoromethyl)benzamide	[15]
Molecular Formula	C₃₀H₃₁F₃N₄O₃	[15]
Molecular Weight	552.59 g/mol (free base)	[14][15]
DDR1 IC₅₀	105 nM	[13][14][16]
DDR2 IC₅₀	413 nM	[13][14][16]
Cellular EC₅₀	86 nM (inhibition of DDR1 autophosphorylation in U2OS cells)	[13][14]

Its selectivity was established through extensive kinome-wide profiling, where it showed minimal off-target binding at concentrations up to 1 µM.[13][17] This high degree of selectivity ensures that observed cellular effects can be confidently attributed to the inhibition of DDR1, a critical feature for a reliable chemical probe.

Core Mechanism of Action

The inhibitory action of DDR1-IN-1 is rooted in its specific interaction with the ATP-binding pocket of the DDR1 kinase domain. It functions as a Type II inhibitor , a class of compounds that preferentially bind to the inactive conformation of the kinase.

DDR1 Activation Cascade

Under normal conditions, collagen binding to the extracellular discoidin domain of DDR1 induces a unique activation sequence. Unlike many RTKs, DDR1 exists as a pre-formed dimer on the cell surface.[18] Collagen binding is thought to promote the lateral association of these dimers into larger clusters.[18][19][20] This clustering facilitates trans-autophosphorylation between adjacent DDR1 dimers, where the kinase domain of one receptor phosphorylates tyrosine residues on the activation loop and juxtamembrane region of its neighbor.[19] This autophosphorylation event is the critical switch that turns on the receptor's catalytic activity, allowing it to phosphorylate downstream substrates and initiate signaling cascades.

Fig 1. DDR1 Activation by Collagen.

Inhibition by DDR1-IN-1

DDR1-IN-1 functions by preventing the crucial autophosphorylation step. It binds to the DDR1 kinase domain in its inactive, "DFG-out" conformation.[13][21] In this state, the Asp-Phe-Gly (DFG) motif, a key structural element of the activation loop, is flipped outwards from its position in the active state. This creates a hydrophobic pocket that is specifically occupied by the "tail" motif of the inhibitor.[17]

By occupying the ATP-binding site, DDR1-IN-1 physically blocks adenosine triphosphate (ATP) from binding.[12] Without access to ATP, the kinase domain cannot transfer the gamma-phosphate group to its tyrosine residues, and autophosphorylation is completely inhibited.[13][22] Consequently, the receptor remains in its inactive state, and all downstream signaling is abrogated.

Fig 2. Competitive Inhibition of the DDR1 Kinase Domain.

Impact on Cancer Cell Signaling and Phenotype

By blocking DDR1 activation, DDR1-IN-1 effectively shuts down the oncogenic signaling pathways that are dependent on this receptor. This intervention leads to several observable and therapeutically relevant changes in cancer cell behavior.

• Inhibition of Proliferation and Survival: While acute inhibition of DDR1 with DDR1-IN-1 alone may not induce significant anti-proliferative effects in all cell lines, it has been shown to potentiate the effects of other targeted therapies, such as PI3K/mTOR inhibitors.[13][16][23] This suggests that DDR1 provides a pro-survival signal that, when blocked, makes cancer cells more vulnerable to other treatments.

• Reduction of Cell Migration and Invasion: DDR1 is a key regulator of cell migration and invasion, processes essential for metastasis.[1][24] Inhibition of DDR1 kinase activity with DDR1-IN-1 or similar molecules has been shown to disrupt cell cohesiveness, reduce invasion through collagen matrices, and decrease metastatic potential in preclinical models.[25][26]

• Increased Chemosensitivity: DDR1 signaling, particularly through the NF-κB pathway, contributes to resistance against conventional chemotherapy.[1][3] Pharmacological inhibition of DDR1 can re-sensitize cancer cells to agents like cisplatin, highlighting its role in chemoresistance.[3][7]

Fig 3. Downstream Consequences of DDR1 Inhibition.

Experimental Validation: Protocols and Methodologies

To validate the mechanism of action and cellular effects of DDR1-IN-1, a series of well-established molecular and cell biology assays are required. The following protocols provide a self-validating system to confirm on-target activity.

Workflow for Assessing DDR1-IN-1 Activity

Fig 4. Workflow for Western Blot Analysis of DDR1 Phosphorylation.

Protocol: Inhibition of Collagen-Induced DDR1 Autophosphorylation

This assay directly measures the ability of DDR1-IN-1 to inhibit its target in a cellular context.

Objective: To determine the half-maximal effective concentration (EC₅₀) of DDR1-IN-1 for the inhibition of DDR1 autophosphorylation.

Materials:

• Cancer cell line expressing DDR1 (e.g., U2OS, Panc-1, or an engineered overexpression line).[7][14]

• DDR1-IN-1 dihydrochloride stock solution (in DMSO).[14]

• Rat tail Collagen, Type I.[14][27]

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors (PMSF, Na₃VO₄, NaF).[14][27]

• Primary antibodies: anti-phospho-DDR1 (e.g., pY513 or pY792), anti-total-DDR1, anti-β-Actin.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Plating: Plate cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation (Optional): To reduce basal RTK activity, starve cells in serum-free media for 4-6 hours prior to treatment.

• Inhibitor Pre-treatment: Prepare serial dilutions of DDR1-IN-1 in cell culture media (e.g., 0, 10, 50, 100, 500, 1000 nM). Include a DMSO vehicle control. Pre-treat the cells with the inhibitor-containing media for 1 hour.[14][27]

• Collagen Stimulation: Add Collagen I directly to the media to a final concentration of 10 µg/mL. Incubate for 2 hours at 37°C.[14][27] Causality Note: This step is crucial as it provides the specific ligand to activate DDR1, ensuring the measured inhibition is relevant to the receptor's natural activation mechanism.

• Cell Lysis: Aspirate media and wash cells twice with ice-cold PBS. Add 100-200 µL of supplemented lysis buffer to each well, scrape the cells, and collect the lysate.

• Protein Quantification: Clear the lysate by centrifugation and determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate with primary anti-phospho-DDR1 antibody overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect signal using a chemiluminescent substrate and an imaging system.

• Stripping and Reprobing: Strip the membrane and re-probe for total DDR1 and a loading control (β-Actin) to ensure equal protein loading and to normalize the phosphorylation signal.

• Analysis: Quantify band intensity using densitometry software (e.g., ImageJ).[14][27] Normalize the phospho-DDR1 signal to the total DDR1 signal. Plot the normalized signal against the log of the inhibitor concentration and fit a dose-response curve to calculate the EC₅₀.

Protocol: Cell Viability Assay

Objective: To assess the effect of DDR1-IN-1 on cancer cell proliferation, alone or in combination with other therapeutic agents.

Materials:

• Cancer cell line of interest.

• DDR1-IN-1 and any combination drugs.

• 96-well clear-bottom plates.

• Cell viability reagent (e.g., CellTiter-Glo®, WST-1, or resazurin).

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a low density (e.g., 1,500-3,000 cells/well) and allow them to attach overnight.[27]

• Treatment: Add drugs at various concentrations in triplicate or quadruplicate. Include a DMSO vehicle control.

• Incubation: Incubate plates for a designated period (e.g., 48-72 hours).[27]

• Measurement: Add the viability reagent according to the manufacturer's instructions. Measure the output (luminescence or absorbance) on a plate reader.

• Analysis: Normalize the data to the vehicle control wells. Plot cell viability (%) against the log of the drug concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Conclusion and Future Directions

DDR1-IN-1 dihydrochloride is a potent, selective, and cell-active inhibitor that serves as a critical research tool for dissecting the role of DDR1 in cancer. Its mechanism as a Type II kinase inhibitor that locks DDR1 in an inactive "DFG-out" conformation effectively prevents collagen-induced autophosphorylation and abrogates downstream oncogenic signaling. This leads to reduced cancer cell migration, invasion, and increased sensitivity to other therapies. The experimental protocols detailed herein provide a robust framework for validating these effects in a laboratory setting.

The specificity and well-defined mechanism of DDR1-IN-1 make it an exemplary chemical probe to explore the broader consequences of DDR1 inhibition, including its impact on the tumor microenvironment, immune infiltration, and the development of novel combination therapies.[6][9] Future research leveraging this tool will be instrumental in fully realizing the therapeutic potential of targeting the DDR1-collagen axis in cancer treatment.

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A Technical Guide to DDR1-IN-1 Dihydrochloride: Potency, Selectivity, and Methodologies for a Key DDR1 Inhibitor

This guide provides an in-depth analysis of DDR1-IN-1 dihydrochloride, a selective inhibitor of Discoidin Domain Receptor 1 (DDR1). As receptor tyrosine kinases uniquely activated by collagen, DDR1 and its homolog DDR2 are pivotal in mediating cell-extracellular matrix communication. Their dysregulation is implicated in numerous pathologies, including fibrosis, atherosclerosis, and cancer, making them significant targets for therapeutic development.[1][2][3] This document serves as a technical resource for researchers and drug development professionals, detailing the inhibitory potency of DDR1-IN-1, the experimental protocols to validate its activity, and the signaling context in which it operates.

DDR1-IN-1 Dihydrochloride: A Selective Type II Kinase Inhibitor

DDR1-IN-1 is a potent and selective, ATP-competitive inhibitor of the DDR1 receptor tyrosine kinase.[4][5][6] Structurally, it is classified as a Type II inhibitor, meaning it binds to and stabilizes the inactive 'DFG-out' conformation of the kinase domain.[2][7] This specific binding mode contributes to its high selectivity. The compound was developed to provide a pharmacological tool for probing DDR1-dependent signal transduction.[7][8]

Inhibitory Potency and Selectivity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. Biochemical kinase assays have established the specific IC50 values for DDR1-IN-1 dihydrochloride against both DDR1 and its closely related isoform, DDR2.

The data reveals that DDR1-IN-1 is approximately four-fold more selective for DDR1 over DDR2, a crucial feature for researchers aiming to dissect the specific roles of DDR1.[4][5] In cellular assays, DDR1-IN-1 has been shown to effectively block collagen-induced DDR1 autophosphorylation in U2OS cells with an EC50 value of 86.76 nM.[4][6][9]

Target Kinase	IC50 Value (nM)	Reference(s)
DDR1	105	[4][5][8]
DDR2	413	[4][5][8]

Experimental Protocol: Determination of IC50 via Kinase Assay

To validate the inhibitory activity of compounds like DDR1-IN-1, a robust biochemical kinase assay is essential. The following protocol outlines a representative method based on the principles of Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), such as the LanthaScreen™ Eu Kinase Binding Assay, which was used in the characterization of DDR1-IN-1.[7][8][10] This assay measures the displacement of a fluorescent tracer from the kinase's ATP binding pocket by the inhibitor.

Principle of the TR-FRET Kinase Binding Assay

The assay relies on the FRET between a Europium (Eu)-labeled anti-tag antibody bound to the kinase and an Alexa Fluor™ 647-labeled, ATP-competitive tracer. When both are bound to the kinase, excitation of the Europium donor results in energy transfer to the Alexa Fluor™ acceptor, producing a high FRET signal. An inhibitor competes with the tracer for the ATP binding site, leading to a decrease in the FRET signal that is proportional to the inhibitor's potency.[10]

Materials and Reagents

• Purified, tagged (e.g., His-tagged) DDR1 or DDR2 kinase domain

• LanthaScreen™ Eu-anti-His Antibody

• Alexa Fluor™ 647-conjugated ATP-competitive kinase tracer (e.g., Tracer 178)[10]

• DDR1-IN-1 dihydrochloride or other test compounds

• Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)[10]

• 384-well microplates

• Plate reader capable of TR-FRET measurements

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a serial dilution of DDR1-IN-1 dihydrochloride in DMSO. A typical starting concentration for the highest dose would be 100 µM.

  • Create an 11-point, 3-fold serial dilution series. Include a DMSO-only control (no inhibitor).

  • Prepare intermediate dilutions of these compound stocks in the Kinase Assay Buffer at 3 times the final desired concentration.

• Kinase/Antibody Mixture Preparation:

  • Dilute the purified DDR1 (or DDR2) kinase and the Eu-anti-His antibody in Kinase Assay Buffer to a concentration that is 3 times the final desired assay concentration. The optimal kinase concentration should be determined empirically but is typically in the low nanomolar range.

• Tracer Preparation:

  • Dilute the Alexa Fluor™ 647-tracer in Kinase Assay Buffer to a concentration that is 3 times its final desired concentration. The optimal tracer concentration is typically near its Kd for the target kinase.

• Assay Assembly:

  • In a 384-well plate, add the components in the following order:

    • 5 µL of the 3x serially diluted DDR1-IN-1 solution (or DMSO control).

    • 5 µL of the 3x Kinase/Antibody mixture.

    • 5 µL of the 3x Tracer solution.

  • The final reaction volume will be 15 µL.

• Incubation:

  • Seal the plate and centrifuge briefly to ensure all components are mixed.

  • Incubate the plate at room temperature for at least 60 minutes, protected from light.

• Data Acquisition:

  • Read the plate on a TR-FRET-capable plate reader. Measure the emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

  • Calculate the emission ratio (665 nm / 615 nm) for each well.

• Data Analysis and IC50 Calculation:

  • Normalize the data using the DMSO-only wells (0% inhibition) and a control with excess unlabeled ATP or a potent inhibitor (100% inhibition).

  • Plot the normalized emission ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Workflow for IC50 Determination

Caption: Workflow for determining inhibitor IC50 using a TR-FRET kinase assay.

DDR1 and DDR2 Signaling Pathways

Both DDR1 and DDR2 are activated by collagen, which induces receptor dimerization and subsequent autophosphorylation of tyrosine residues in their intracellular domains.[11] This phosphorylation creates docking sites for various adaptor proteins and signaling molecules, initiating downstream cascades. While they share common pathways, the specific outcomes can be cell-type dependent.[3]

Key downstream signaling pathways activated by both DDR1 and DDR2 include:

• MAPK/ERK Pathway: This cascade, often involving adaptor proteins like Shc and Grb2, is crucial for regulating cell proliferation, differentiation, and survival.[11][12][13]

• PI3K/Akt Pathway: This pathway is a central regulator of cell metabolism, growth, and survival.[11][12][13]

• JAK/STAT Pathway: This pathway is involved in cytokine signaling and immune responses.[11]

• SRC Family Kinases: These kinases can be recruited to the activated receptors, contributing to cell migration and invasion.[14][15]

Inhibition of DDR1 with DDR1-IN-1 blocks the initial autophosphorylation step, thereby preventing the recruitment of these downstream effectors and shutting down these signaling cascades.

Diagram of DDR-Mediated Signaling

Caption: Simplified overview of DDR1/DDR2 signaling pathways upon collagen activation.

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• 11. Exploring the Cellular and Molecular Mechanism of Discoidin Domain Receptors (DDR1 and DDR2) in Bone Formation, Regeneration, and Its Associated Disease Conditions | MDPI [mdpi.com]
• 12. A network map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Discoidin domain receptor 2 signaling networks and therapy in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Recent Advances in the Role of Discoidin Domain Receptor Tyrosine Kinase 1 and Discoidin Domain Receptor Tyrosine Kinase 2 in Breast and Ovarian Cancer [frontiersin.org]

Protocols & Analytical Methods

Application Note: Preparation and Handling of DDR1-IN-1 Dihydrochloride Stock Solutions

Introduction & Mechanistic Overview

DDR1-IN-1 dihydrochloride is a highly potent, selective, ATP-competitive inhibitor of Discoidin Domain Receptor 1 (DDR1)[1]. Unlike most receptor tyrosine kinases (RTKs) that are activated by soluble peptide growth factors, DDR1 is uniquely activated by binding to triple-helical collagen in the extracellular matrix[2].

Mechanistically, DDR1-IN-1 functions as a Type II kinase inhibitor. It binds to the intracellular kinase domain of DDR1 and stabilizes it in the inactive "DFG-out" conformation (where the conserved Asp-Phe-Gly motif is oriented outward)[2][3]. This structural stabilization effectively blocks collagen-induced autophosphorylation at tyrosine 513 (pY513), shutting down downstream signaling pathways responsible for tumor cell proliferation, adhesion, and migration[3][4].

Understanding this mechanism is crucial for assay design: because DDR1-IN-1 targets the intracellular ATP-binding pocket rather than the extracellular collagen-binding domain, ensuring complete cellular penetrance via proper solvent formulation is critical for both in vitro and in vivo efficacy[2][3].

Mechanism of DDR1-IN-1 inhibiting collagen-induced DDR1 signaling via DFG-out stabilization.

Physicochemical Properties

Before preparing stock solutions, it is essential to review the physicochemical properties of the specific salt form. The dihydrochloride salt of DDR1-IN-1 exhibits significantly different solubility profiles compared to its free base counterpart.

Property	Value
Chemical Name	N-[3-[(2,3-Dihydro-2-oxo-1H-indol-5-yl)oxy]-4-methylphenyl]-4-[(4-ethyl-1-piperazinyl)methyl]-3-(trifluoromethyl)benzamide dihydrochloride
Molecular Weight	625.51 g/mol [1]
Formula	C30H31F3N4O3 · 2HCl[5]
Purity	≥98% (HPLC)[5]
Max Solubility (Water)	62.55 mg/mL (100 mM)[5]
Max Solubility (DMSO)	31.28 mg/mL (50 mM)[5]
Storage (Solid)	Desiccate at Room Temperature[1]
Storage (Solution)	-80°C for up to 1 year[6]

Protocol A: Preparation of In Vitro DMSO Master Stock

Expert Insight: Although DDR1-IN-1 dihydrochloride is highly soluble in water (up to 100 mM)[5], preparing master stock solutions in anhydrous Dimethyl Sulfoxide (DMSO) is the universal gold standard in drug development. Aqueous solutions of small molecules are susceptible to rapid hydrolytic degradation and microbial contamination. Anhydrous DMSO ensures chemical stability and prevents structural degradation during long-term storage[6].

Reconstitution Calculations

Batch-specific molecular weights may vary slightly due to the degree of hydration[5]. Always verify the Certificate of Analysis (CoA). Assuming the standard MW of 625.51 g/mol :

Desired Concentration	Volume of DMSO to add per 1 mg of compound	Volume of DMSO to add per 5 mg of compound
10 mM	159.8 µL	799.3 µL
50 mM (Max Conc)	31.97 µL	159.8 µL

Step-by-Step Methodology

• Equilibration: Remove the lyophilized powder from storage and allow the sealed vial to equilibrate to room temperature for at least 30 minutes.

  • Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water introduced into the anhydrous DMSO stock will accelerate degradation and alter the compound's solubility limits.

• Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO directly to the vial.

• Dissolution: Vortex the vial gently for 30–60 seconds. If particulate matter remains, sonicate the vial in a water bath at room temperature for 5 minutes[6].

  • Causality: Sonication introduces kinetic energy that disrupts intermolecular crystal lattice forces, aiding in complete solvation without applying destructive thermal heat.

• Aliquot and Store: Divide the master stock into single-use aliquots (e.g., 10–50 µL) in low-bind microcentrifuge tubes and store immediately at -80°C[6].

  • Causality: Repeated freeze-thaw cycles cause the compound to precipitate out of solution, creating concentration gradients that lead to irreproducible assay results.

Protocol B: Preparation of In Vivo Working Solution

Expert Insight: Administering hydrophobic kinase inhibitors in vivo requires careful vehicle formulation. Diluting a DMSO stock directly into an aqueous buffer (like PBS or Saline) will cause the drug to immediately "crash out" (precipitate), leading to fatal embolisms in animal models or zero bioavailability[4].

The validated vehicle formulation for DDR1-IN-1 is 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [4]. The order of addition is absolute and non-negotiable.

Step-by-step in vivo formulation workflow to prevent hydrophobic drug precipitation.

Step-by-Step Methodology (Example for 1 mL Working Solution)

• DMSO Stock (100 µL): Begin with 100 µL of a concentrated DDR1-IN-1 DMSO stock (e.g., 25 mg/mL)[4].

• Add Cosolvent (400 µL PEG300): Add 400 µL of PEG300 to the DMSO stock and vortex thoroughly until completely clear[4].

  • Causality: PEG300 acts as a miscible cosolvent that lowers the dielectric constant of the mixture, bridging the polarity gap between the highly organic DMSO and the highly aqueous saline.

• Add Surfactant (50 µL Tween-80): Add 50 µL of Tween-80 and vortex vigorously[4].

  • Causality: Tween-80 is a non-ionic surfactant. It forms protective micelles around the hydrophobic DDR1-IN-1 molecules, keeping them in a stable colloidal suspension.

• Add Aqueous Phase (450 µL Saline): Add 450 µL of 0.9% Saline dropwise while continuously mixing or vortexing[4].

  • Causality: Introducing the bulk aqueous phase slowly ensures that the micelles formed by Tween-80 are not disrupted, yielding a clear, precipitate-free solution ready for intraperitoneal (IP) or oral (PO) administration.

References

• Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor Source: ACS Chemical Biology URL:[Link]

• Structural Mechanisms Determining Inhibition of the Collagen Receptor DDR1 by Selective and Multi-Targeted Type II Kinase Inhibitors Source: PubMed Central (PMC) - NIH URL:[Link]

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. Structural Mechanisms Determining Inhibition of the Collagen Receptor DDR1 by Selective and Multi-Targeted Type II Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DDR1-IN-1 dihydrochloride | Other RTKs | Tocris Bioscience [tocris.com]
• 6. Ddr1-In-1 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]

Application Note: Optimizing Solvent Selection and In Vitro Workflows for DDR1-IN-1 Dihydrochloride

Target Audience: Assay Development Scientists, Pharmacologists, and In Vitro Biologists.

Mechanistic Context & The "Salt Advantage"

Discoidin Domain Receptor 1 (DDR1) is a unique receptor tyrosine kinase (RTK) activated by extracellular matrix collagens rather than soluble peptide growth factors. It plays a critical role in tissue fibrosis, cell migration, and tumor microenvironment remodeling. DDR1-IN-1 is widely recognized as a benchmark potent and selective inhibitor of DDR1 (IC₅₀ = 105 nM) [1].

However, a critical bottleneck in in vitro assay development is solvent-induced cytotoxicity. The free base form of DDR1-IN-1 is practically insoluble in water, forcing researchers to rely heavily on Dimethyl Sulfoxide (DMSO) [4]. In sensitive primary cell lines (e.g., human rheumatoid synovial fibroblasts) or during prolonged incubations, DMSO concentrations exceeding 0.1% (v/v) can alter membrane permeability, induce phenotypic shifts, and confound readouts.

To bypass this, the dihydrochloride salt form (DDR1-IN-1 dihydrochloride) was developed. The addition of the hydrochloride salt dramatically alters the crystal lattice energy, enabling robust aqueous solubility . As a Senior Application Scientist, I strongly recommend utilizing Ultrapure Water as the primary solvent for in vitro studies using this specific salt form. This eliminates DMSO-induced artifacts, ensuring that any observed inhibition of DDR1 autophosphorylation is strictly attributable to the compound's pharmacodynamics.

Fig 1. DDR1-IN-1 mechanism blocking collagen-induced DDR1 autophosphorylation.

Physicochemical Data & Solvent Selection

When handling DDR1-IN-1 dihydrochloride (MW = 625.51 g/mol ), the choice between Water and DMSO dictates the preparation methodology. Below is the synthesized quantitative solubility data derived from leading chemical vendors [2, 3].

Table 1: Solubility Profile of DDR1-IN-1 Dihydrochloride

Solvent Choice	Max Solubility (mg/mL)	Max Molarity (mM)	Preparation Requirements	Storage Stability (-80°C)
Ultrapure Water	62.5 - 100.0	100 - 159	Requires sonication & heating to 60°C	6 months
Anhydrous DMSO	31.2 - 100.0	50 - 159	Must use fresh, moisture-free DMSO	6 months

Causality in Solvent Handling:

• Why heat the aqueous solution? The dihydrochloride salt is thermally stable during brief heating. Applying kinetic energy (60°C) overcomes the initial hydration barrier, facilitating complete solvation without degrading the pharmacophore [2].

• Why must DMSO be anhydrous? DMSO is highly hygroscopic. Atmospheric moisture rapidly absorbs into the solvent, drastically reducing the solubility of the compound's hydrophobic domains and causing invisible micro-precipitation [4].

Reconstitution Workflow

The following workflow guarantees a self-validating stock solution.

Fig 2. Reconstitution workflow for DDR1-IN-1 dihydrochloride stock solutions.

Protocol A: Preparation of a 10 mM Aqueous Stock Solution

• Equilibration: Allow the lyophilized vial of DDR1-IN-1 dihydrochloride to reach room temperature in a desiccator before opening to prevent condensation.

• Addition: Add 1.598 mL of sterile, Ultrapure Water to 10 mg of the compound to achieve a 10 mM stock [2].

• Agitation & Heating: Vortex the vial for 30 seconds. Place the vial in a water bath set to 60°C for 5 minutes.

• Sonication: Transfer to an ultrasonic bath for 5–10 minutes.

• Validation Checkpoint (Optical Clarity): Hold the vial against a light source. The solution must transition from a cloudy suspension to a completely transparent liquid. Self-Validation: If any micro-particulates remain, the effective concentration will be lower than calculated, skewing IC₅₀ curves. Continue sonication until absolute clarity is achieved.

• Storage: Aliquot into single-use volumes (e.g., 50 µL) and store immediately at -80°C to prevent degradation from repeated freeze-thaw cycles.

In Vitro Application Protocol: U2OS Cell Autophosphorylation Assay

To validate the efficacy of your prepared stock, the standard in vitro model is the collagen-induced autophosphorylation assay in U2OS cells [1].

Protocol B: Cellular Treatment and Lysis

• Cell Seeding: Seed U2OS cells (stably expressing DDR1) in 6-well plates and culture until 80% confluent. Starve cells in serum-free media for 16 hours prior to the assay to establish a low phosphorylation baseline.

• Inhibitor Pre-treatment:

  • Dilute the 10 mM aqueous stock of DDR1-IN-1 directly into pre-warmed serum-free media to create a concentration gradient (e.g., 10 nM to 1 µM).

  • Self-Validation: Because you used an aqueous stock, you do not need to normalize DMSO concentrations across your vehicle controls, eliminating a major source of pipetting error.

  • Incubate cells with the inhibitor for 1 hour at 37°C.

• Ligand Stimulation: Add 10 µg/mL of rat tail Collagen Type I to the wells. Incubate for exactly 2 hours at 37°C.

• Termination & Lysis:

  • Place plates on ice and wash three times with ice-cold PBS to halt kinase activity.

  • Add 150 µL of stringent lysis buffer (50 mM Tris pH 7.5, 1% Triton X-100, 150 mM NaCl, supplemented with 2 mM Na₃VO₄, 100 mM NaF, and protease inhibitors) [4].

  • Validation Checkpoint: The inclusion of Na₃VO₄ and NaF is absolute critical. Without these phosphatase inhibitors, pY513 will be rapidly dephosphorylated during lysis, resulting in false-positive "inhibition" readouts.

• Analysis: Clarify lysates via centrifugation (14,000 x g, 15 min, 4°C) and analyze the supernatant via Western Blot using an anti-pY513 DDR1 specific antibody.

Expected Results: A properly prepared aqueous stock of DDR1-IN-1 dihydrochloride will yield an EC₅₀ of approximately 86 nM in this assay [2].

References

• Kim HG, et al. "Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor." ACS Chemical Biology, 2013. URL:[Link]

Application Notes and Protocols for the Oral Gavage Formulation of DDR1-IN-1 Dihydrochloride in Mice

Abstract

This comprehensive guide provides detailed protocols and scientific rationale for the formulation and oral gavage administration of DDR1-IN-1 dihydrochloride, a selective Discoidin Domain Receptor 1 (DDR1) kinase inhibitor, in mouse models. Recognizing the critical need for reliable and reproducible in vivo studies, this document emphasizes a formulation strategy grounded in the compound's physicochemical properties. Given the high aqueous solubility of the dihydrochloride salt, a simple, buffered aqueous vehicle is presented as the primary and recommended approach. An alternative suspension-based vehicle is also described for instances where higher concentrations or different pharmacokinetic profiles are desired. This guide is intended for researchers, scientists, and drug development professionals seeking to evaluate the efficacy of DDR1-IN-1 dihydrochloride in preclinical settings.

Introduction: The Rationale for Targeting DDR1

Discoidin Domain Receptor 1 (DDR1) is a unique receptor tyrosine kinase (RTK) that is activated by collagen, a primary component of the extracellular matrix, rather than soluble growth factors. This interaction triggers a cascade of intracellular signaling events that regulate critical cellular processes, including proliferation, migration, adhesion, and matrix remodeling.[1] Dysregulation of DDR1 signaling is implicated in the progression of numerous diseases, including various cancers (such as breast, lung, and gastric cancer) and fibrotic conditions, making it a compelling target for therapeutic intervention.[1]

DDR1-IN-1 is a potent and selective small-molecule inhibitor of DDR1 kinase activity, with reported IC50 values of approximately 105 nM for DDR1, exhibiting four-fold greater selectivity over the related DDR2.[1][2] By binding to the kinase domain, DDR1-IN-1 blocks collagen-induced autophosphorylation and subsequent downstream signaling.[2] Its utility in preclinical research is crucial for elucidating the therapeutic potential of DDR1 inhibition.

The dihydrochloride salt form of DDR1-IN-1 offers a significant advantage for in vivo studies due to its enhanced solubility in aqueous solutions, which is a key determinant for developing a straightforward and effective oral formulation.

DDR1 Signaling Pathway Overview

Upon binding to collagen, DDR1 undergoes dimerization and slow, sustained autophosphorylation on specific tyrosine residues within its intracellular domain. This activation creates docking sites for various adaptor proteins and signaling molecules, initiating multiple downstream pathways that contribute to pathological processes.

Caption: Simplified DDR1 signaling pathway upon collagen binding and its inhibition by DDR1-IN-1.

Physicochemical Properties & Formulation Rationale

The selection of an appropriate vehicle for oral gavage is paramount and must be guided by the physicochemical properties of the test article.

DDR1-IN-1 Dihydrochloride Properties

Property	Value	Source
Molecular Formula	C₃₀H₃₁F₃N₄O₃·2HCl
Molecular Weight	625.51 g/mol
Appearance	Solid	MedChemExpress
Purity	≥98% (HPLC)
Solubility (Water)	up to 100 mM (~62.55 mg/mL)
Solubility (DMSO)	up to 50 mM (~31.28 mg/mL)
Storage (Solid)	Desiccate at Room Temperature
Storage (Solution)	-20°C (1 month) or -80°C (6 months)	MedChemExpress

Note: Batch-specific molecular weight may vary due to hydration. Always refer to the Certificate of Analysis.

Vehicle Selection Rationale

The high water solubility of DDR1-IN-1 dihydrochloride is the most critical factor influencing vehicle selection. A simple aqueous vehicle is scientifically justified, minimizes potential confounding effects of complex excipients, and is generally well-tolerated in mice.

Caption: Decision workflow for vehicle selection based on compound solubility.

Detailed Formulation Protocols

Safety Precaution: Always handle DDR1-IN-1 dihydrochloride powder and solutions in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Protocol 1: Primary Formulation (Aqueous Solution)

This is the recommended protocol due to the high water solubility of the compound.

Materials:

• DDR1-IN-1 dihydrochloride powder

• Sterile Water for Injection or Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Calibrated analytical balance

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Sterile serological pipettes or calibrated micropipettes

• Vortex mixer

• Optional: Water bath or sonicator

Procedure:

• Calculate Required Mass: Determine the total volume of formulation needed and the desired final concentration (e.g., in mg/mL). Calculate the mass of DDR1-IN-1 dihydrochloride required.

  • Example: For a 10 mg/kg dose in a 25 g mouse with a dosing volume of 10 mL/kg, the required dose is 0.25 mg in 0.25 mL. To prepare 10 mL of a 1 mg/mL solution, you would need 10 mg of the compound.

• Weigh Compound: Accurately weigh the calculated mass of DDR1-IN-1 dihydrochloride and place it into a sterile conical tube.

• Add Vehicle: Using a sterile pipette, add approximately 80% of the final required volume of sterile water or PBS to the tube.

• Dissolution: Cap the tube securely and vortex vigorously for 1-2 minutes. Visually inspect to ensure complete dissolution.

  • Expert Tip: If dissolution is slow, gentle warming in a water bath (up to 40-60°C) or brief sonication can be used to facilitate the process. [cite: MedChemExpress] Allow the solution to return to room temperature before proceeding.

• Final Volume Adjustment: Once the compound is fully dissolved, add the remaining vehicle to reach the final desired volume (QS - Quantum Satis).

• Final Mixing: Vortex the solution for another 30 seconds to ensure homogeneity.

• Storage: Prepare the formulation fresh daily. If short-term storage is necessary, store protected from light at 2-8°C for no more than 24 hours. For longer-term storage, consult the manufacturer's data on solution stability. [cite: MedChemExpress]

Protocol 2: Alternative Formulation (Aqueous Suspension)

This protocol should be considered only if the required concentration exceeds the compound's solubility in the primary vehicle or if a suspension is specifically required for the study design.

Materials:

• DDR1-IN-1 dihydrochloride powder

• Suspending agent: Carboxymethylcellulose (CMC, low viscosity) or Methylcellulose (MC, e.g., 400 cP)

• Wetting agent (optional): Tween 80 (Polysorbate 80)

• Vehicle: Sterile Water

• Mortar and pestle (optional, for particle size reduction)

• Homogenizer or magnetic stirrer

Procedure:

• Prepare the Vehicle: First, prepare the suspending vehicle. For a 0.5% (w/v) CMC solution, slowly add 0.5 g of CMC to 100 mL of sterile water while continuously stirring or vortexing to prevent clumping. Stir until fully hydrated and a clear, viscous solution is formed.

• Weigh Compound: Accurately weigh the required mass of DDR1-IN-1 dihydrochloride.

• Trituration (Wetting): Place the powder in a mortar. If using a wetting agent, add a small amount of the 0.5% CMC vehicle (or a 1-2 drops of a 0.1% Tween 80 solution) to the powder and triturate with the pestle to form a smooth, uniform paste. This step is crucial to ensure particles are adequately wetted and do not clump.

• Incorporate Vehicle: Gradually add the remaining 0.5% CMC vehicle to the paste in small portions, mixing thoroughly after each addition (geometric dilution).

• Homogenization: Transfer the mixture to a suitable container. Use a magnetic stirrer or homogenizer to ensure a uniform and fine suspension.

• Maintenance of Suspension: This formulation is a suspension, not a solution. It is essential to keep it under constant gentle agitation (e.g., on a magnetic stirrer) during the entire dosing procedure to ensure each animal receives the correct dose.

Protocol: Oral Gavage Administration in Mice

This procedure must be performed by trained personnel to ensure animal welfare and prevent injury.

Materials:

• Prepared DDR1-IN-1 dihydrochloride formulation

• Appropriately sized syringe (e.g., 1 mL tuberculin syringe)

• Gavage needle (cannula):

  • Size: 20-24 gauge for adult mice.[3]

  • Length: 1 to 1.5 inches.

  • Tip: Must be a smooth, rounded ball-tip to prevent esophageal trauma.[4]

• Permanent marker

Procedure Workflow:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. DDR1-IN-1 dihydrochloride | Other RTKs | Tocris Bioscience [tocris.com]
• 3. uac.arizona.edu [uac.arizona.edu]
• 4. iacuc.ucsf.edu [iacuc.ucsf.edu]

Maximum tolerated dose of DDR1-IN-1 dihydrochloride in animal models

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Defining the Toxicity Assessment

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Detailing the MTD Protocol

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Refining the Experiment Design

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Summarizing the Efficacy Data

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Title: Preclinical Profiling of DDR1-IN-1 Dihydrochloride: Formulation, Efficacy, and Maximum Tolerated Dose (MTD) Protocols in Murine Models

Audience: Researchers, scientists, and drug development professionals.

Introduction & Rationale

Discoidin domain receptor 1 (DDR1) is a unique receptor tyrosine kinase (RTK) that is activated by extracellular matrix collagens rather than soluble peptide growth factors. It plays a critical role in tumor-stroma interactions, driving cancer progression, metastasis, and fibrotic diseases [1.4]. DDR1-IN-1 dihydrochloride is a highly potent, selective ATP-competitive inhibitor that binds DDR1 in the "DFG-out" conformation, effectively blocking collagen-induced autophosphorylation at sub-micromolar concentrations[1].

While in vitro studies demonstrate excellent target engagement, translating DDR1-IN-1 into in vivo models requires rigorous formulation and toxicity profiling. Because the exact Maximum Tolerated Dose (MTD) can fluctuate based on the specific murine strain and formulation vehicle, this application note provides a self-validating framework for formulating DDR1-IN-1 dihydrochloride and empirically establishing its MTD.

Mechanistic Causality: Why Target DDR1?

In malignancies such as gastric cancer and triple-negative breast cancer (TNBC), collagen-induced DDR1 activation triggers downstream cascades including the Hippo/YAP pathway and IL-1β secretion[2][3]. By administering DDR1-IN-1, researchers can uncouple tumor cells from matrix-derived survival signals, suppressing tumor proliferation and invasion.

Caption: Mechanism of action of DDR1-IN-1 dihydrochloride in blocking collagen-mediated DDR1 signaling.

In Vivo Formulation Strategy

DDR1-IN-1 dihydrochloride exhibits limited aqueous solubility. While the dihydrochloride salt form improves baseline solubility compared to the free base, precipitation can still occur in purely aqueous buffers, leading to inconsistent dosing and fatal embolisms if injected intravenously.

Recommended Vehicle: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline[4].

Causality of Formulation Steps:

• DMSO (10%): Acts as the primary solvent to disrupt the crystalline lattice of the compound. Without this, the compound will not dissolve.

• PEG300 (40%): A co-solvent that prevents the hydrophobic compound from crashing out of solution when introduced to aqueous environments.

• Tween 80 (5%): A surfactant that forms micelles, further stabilizing the drug particles in suspension and preventing aggregation.

• Saline (45%): Adjusts the final tonicity to physiological levels, preventing osmotic shock and tissue necrosis upon administration.

Protocol 1: Step-by-Step Formulation Preparation

This protocol is a self-validating system: failure at any visual checkpoint requires restarting to ensure animal safety.

• Weighing: Weigh the required amount of DDR1-IN-1 dihydrochloride powder.

• Primary Solubilization: Add DMSO to achieve 10% of the final target volume. Vortex and sonicate until the solution is completely clear. Validation Check: Do not proceed if particulates remain; this will cause irreversible precipitation in subsequent steps.

• Co-solvent Addition: Add PEG300 (40% final volume). Mix thoroughly by vortexing.

• Surfactant Addition: Add Tween 80 (5% final volume). Invert gently to mix, avoiding excessive foaming.

• Aqueous Dilution: Dropwise, add 0.9% Saline (45% final volume) while continuously swirling the tube.

• Administration: The working solution (typically up to 3.3 mg/mL) should be prepared fresh and used immediately to prevent delayed precipitation[4].

Protocol 2: Determining the Maximum Tolerated Dose (MTD)

The MTD is defined as the highest dose of a drug that does not cause unacceptable toxicity (e.g., >20% body weight loss, severe lethargy, or mortality). Based on literature, efficacious doses of DDR1-IN-1 in mice are often established at 25 mg/kg/day[2]. However, to find the absolute maximum threshold, a two-phase escalating protocol is required.

Phase 1: Single Ascending Dose (SAD)

• Group healthy, wild-type mice (e.g., C57BL/6 or BALB/c) into cohorts of n=3 .

• Administer a single dose of DDR1-IN-1 via oral gavage (PO). Start at 10 mg/kg, escalating to 25 mg/kg, 50 mg/kg, and 100 mg/kg across cohorts.

• Monitor continuously for the first 4 hours for acute toxicity (tremors, respiratory distress).

• Weigh animals daily for 7 days. Causality: Acute toxicity often manifests as rapid dehydration and anorexia. If weight loss exceeds 20%, euthanize the animal; this dose exceeds the acute MTD.

Phase 2: Multiple Ascending Dose (MAD)

• Select doses from the SAD phase that showed <10% weight loss.

• Administer the compound daily for 14 consecutive days.

• Monitor body weight, body condition score (BCS), and behavioral markers.

• Conduct post-mortem histopathology on the liver and kidneys. Causality: RTK inhibitors are primarily metabolized hepatically and excreted renally; cumulative toxicity will present as hepatomegaly or nephropathy.

Caption: Experimental workflow for determining the Maximum Tolerated Dose of DDR1-IN-1.

Quantitative Data: Efficacy vs. Tolerability Thresholds

To guide your MTD studies, the following table summarizes established in vivo dosing parameters for DDR1-IN-1 and related analogs, providing a baseline for expected tolerability.

Compound	Model / Species	Route	Daily Dose	Duration	Observed Outcome / Tolerability
DDR1-IN-1	Gastric Cancer Xenograft (Mice)	Oral Gavage	25 mg/kg	14 Days	Well tolerated; significant tumor growth inhibition[2].
DDR1-IN-1	Dry Eye Model (Rats)	Topical Drops	30 - 90 µM	7 Days	Improved clinical signs; no ocular toxicity reported[5].
DDR1-IN-2 (Analog)	Pharmacokinetic Profiling	Intraperitoneal	10 mg/kg	Single Dose	Used for PK profiling; safe acute profile[6].

Note: While 25 mg/kg/day is a validated efficacious dose, the absolute MTD may be higher. Researchers must empirically determine the MTD using the SAD/MAD protocol if escalating doses are required for highly resistant tumor models.

References

• Title: Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor Source: acs.org URL:[Link]

• Title: Overexpression of DDR1 contributes to gastric cancer progression by inhibiting the Hippo pathway Source: jbr-pub.org.cn URL:[Link]

• Title: Emerging strategies and translational advancements of DDR1 in oncology Source: nih.gov URL:[Link]

• Title: DDR1‐IN‐1, a highly selective inhibitor of DDR1, relieved dry eye... Source: researchgate.net URL:[Link]

• Title: Interleukin-1β mediates a tumor-supporting environment prompted by IGF1 in triple-negative breast cancer (TNBC) Source: nih.gov URL:[Link]

• Title: The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer Source: mdpi.com URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jbr-pub.org.cn [jbr-pub.org.cn]
• 3. Interleukin-1β mediates a tumor-supporting environment prompted by IGF1 in triple-negative breast cancer (TNBC) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ddr1-In-1 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]
• 5. researchgate.net [researchgate.net]
• 6. The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer [mdpi.com]

Technical Notes & Optimization

Optimizing DDR1-IN-1 dihydrochloride concentration to minimize off-target effects

A Guide to Minimizing Off-Target Effects for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for DDR1-IN-1, and why is precise concentration control so critical for its use?

DDR1-IN-1 is a potent and selective inhibitor of the Discoidin Domain Receptor 1 (DDR1), a unique receptor tyrosine kinase that is activated by collagen.[1][2][3] Upon binding to collagen, DDR1 receptors dimerize and undergo autophosphorylation, which initiates downstream signaling cascades involved in cellular processes like proliferation, migration, and differentiation.[1][4] These pathways, including PI3K/AKT and MAPK/ERK, are implicated in numerous diseases, particularly cancer and fibrosis.[4][5] DDR1-IN-1 functions as an ATP-competitive inhibitor, binding to the kinase domain of DDR1 and preventing this autophosphorylation step, thereby blocking the downstream signaling.[6]

The criticality of concentration optimization stems from the fact that at higher concentrations, the selectivity of many kinase inhibitors, including DDR1-IN-1, can decrease. This can lead to the inhibition of other kinases, known as off-target effects. Such off-target activity can produce misleading data, where an observed biological effect is incorrectly attributed to the inhibition of DDR1. Therefore, establishing a precise working concentration is paramount to ensure that the experimental outcomes are a direct result of DDR1 inhibition.

Caption: Overview of the DDR1 signaling pathway and the inhibitory action of DDR1-IN-1.

Q2: I'm observing unexpected cytotoxicity in my cell-based assays. How can I distinguish between on-target effects and off-target toxicity of DDR1-IN-1?

Distinguishing between on-target and off-target cytotoxicity is a common challenge. The recommended approach is to systematically determine the inhibitor's potency against its target (IC50) and its effect on cell viability (CC50).

Troubleshooting Workflow:

• Establish On-Target Potency (IC50): First, determine the concentration of DDR1-IN-1 that inhibits collagen-induced DDR1 autophosphorylation by 50% in your specific cell model. This is your on-target IC50.

• Assess Cytotoxicity (CC50): Next, perform a cell viability assay (e.g., MTT, MTS, or CellTiter-Glo) across a wide range of DDR1-IN-1 concentrations to determine the concentration that reduces cell viability by 50%.[7][8]

• Calculate the Therapeutic Window: A comparison of the CC50 and IC50 values will reveal the therapeutic window. A large window (e.g., CC50 being over 100-fold higher than IC50) suggests that cytotoxicity observed at higher concentrations is likely due to off-target effects.

Caption: A logical workflow for troubleshooting unexpected cytotoxicity.

Experimental Protocol: Determining the On-Target IC50 of DDR1-IN-1

• Cell Culture: Plate cells at a density that allows for 70-80% confluency at the time of the experiment. Allow cells to adhere overnight.

• Serum Starvation: To reduce basal signaling, serum-starve the cells for 4-24 hours, depending on the cell line.

• Inhibitor Treatment: Pre-treat the cells with a serial dilution of DDR1-IN-1 dihydrochloride (e.g., 0.1 nM to 10 µM) for 1-2 hours.

• Collagen Stimulation: Induce DDR1 phosphorylation by stimulating the cells with collagen I (e.g., 10-50 µg/mL) for 60-90 minutes.[9]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors to preserve phosphorylation states.[10]

• Western Blotting: Quantify total protein concentration, then separate equal amounts of protein via SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phosphorylated DDR1 (p-DDR1) and total DDR1. Use BSA in the blocking buffer to avoid non-specific binding that can occur with milk.

• Data Analysis: Following incubation with a secondary antibody and chemiluminescent detection, quantify the band intensities. Normalize the p-DDR1 signal to the total DDR1 signal. Plot the normalized values against the log of the inhibitor concentration to calculate the IC50.

Q3: What are the known off-target kinases for DDR1-IN-1, and how can I avoid them?

DDR1-IN-1 is known for its high selectivity.[11] However, at higher concentrations, it can interact with other kinases. The most closely related kinase is DDR2, for which DDR1-IN-1 shows approximately 4-fold less potency. Kinome-wide scanning has also suggested potential interactions with ABL, KIT, and PDGFRβ at higher concentrations, though these were not confirmed in enzymatic assays.[6][11]

Kinase	IC50 (nM)	Primary Function	Potential for Off-Target Effects
DDR1	105	Collagen Receptor Tyrosine Kinase	Intended On-Target
DDR2	413	Collagen Receptor Tyrosine Kinase	Moderate
ABL	>1000	Non-receptor Tyrosine Kinase	Low
KIT	>1000	Receptor Tyrosine Kinase	Low
PDGFRβ	>1000	Receptor Tyrosine Kinase	Low

Data compiled from published literature. Actual IC50 values can vary based on experimental conditions.

To definitively map the off-target profile of DDR1-IN-1 in your experimental system, consider utilizing a commercial kinase profiling service.[12][13] These services test your compound against a large panel of kinases, providing a comprehensive selectivity profile.

Q4: What experimental controls are essential for validating that my observed phenotype is due to on-target DDR1 inhibition?

Robust experimental design with multiple controls is crucial for validating on-target effects.

Recommended Controls:

• Genetic Controls: The gold standard for on-target validation is the use of genetic tools like siRNA, shRNA, or CRISPR to knockdown or knockout DDR1 expression.[14] If the phenotype observed with DDR1-IN-1 is mimicked by the genetic perturbation, it provides strong evidence for an on-target mechanism.

• Inactive Analog: If available, a structurally similar but biologically inactive version of DDR1-IN-1 can serve as an excellent negative control.

Caption: A multi-pronged approach to validating on-target effects.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Variable DDR1 Inhibition	- Degradation of the compound.- Inaccurate stock concentration.- Suboptimal collagen stimulation.	- Prepare fresh stock solutions of DDR1-IN-1 in DMSO and store at -80°C in single-use aliquots.[15]- Verify the concentration of your stock solution.- Optimize the concentration and incubation time for collagen stimulation.
High Background Phosphorylation	- Presence of growth factors in serum.- Autocrine or paracrine signaling.	- Conduct experiments in low-serum or serum-free media.- Ensure cells are thoroughly washed before stimulation.
Discrepancy Between Biochemical and Cellular Assay Results	- Poor cell permeability of the inhibitor.- Active efflux of the compound by transporters like P-glycoprotein.	- Confirm cellular uptake of DDR1-IN-1.- Consider using cell lines with lower expression of efflux pumps or co-administering an efflux pump inhibitor as a control.

References

• Exploring the Cellular and Molecular Mechanism of Discoidin Domain Receptors (DDR1 and DDR2)
• A network map of discoidin domain receptor 1(DDR1)
• Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. (2013). ACS Chemical Biology.
• Measuring and interpreting the selectivity of protein kinase inhibitors. (2012). PMC - NIH.
• Measuring and interpreting the selectivity of protein kinase inhibitors. (2012).
• Signaling pathways downstream of DDR1 and their consequences mediated by collagen-DDR1 interaction. (2021).
• Emerging strategies and translational advancements of DDR1 in oncology. (2025).
• Signaling by discoidin domain receptor 1 in cancer metastasis. (2018). Taylor & Francis Online.
• Technical Support Center: Cell Viability Assays with Kinase Inhibitor FR-188582. (2025). Benchchem.
• Ddr1-IN-8: An In-depth Technical Guide to its Effects on Collagen-Induced Signaling. (2025). Benchchem.
• DDR1-IN-1 dihydrochloride | Discoidin Domain Receptor Inhibitor. MedChemExpress.
• Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. (2013). PMC - NIH.
• Cell-based Kinase Assays. Profacgen.
• Structural Mechanisms Determining Inhibition of the Collagen Receptor DDR1 by Selective and Multi-Targeted Type II Kinase Inhibitors. (2014). PMC.
• Application Note: Kinase Profiling Assays to Determine Inhibitor Specificity. (2025). Benchchem.
• Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology.
• Pharmacological approaches to understanding protein kinase signaling networks. (2021). Frontiers in Cell and Developmental Biology.
• DDR1-IN-1. (2020). The Chemical Probes Portal.
• DDR1-IN-1 - Drug Targets, Indications, Patents. (2025).
• Spotlight: Cell-based kinase assay form
• DDR1-IN-1 dihydrochloride | Additional RTK Inhibitors: Tocris Bioscience. (2020). R&D Systems.
• DDR1-IN-1 dihydrochloride | Other RTKs. Tocris Bioscience.
• Kinase Inhibitors and Cell Viability Assay. (2021).
• Kinase Activity Assays.
• Emerging strategies and translational advancements of DDR1 in oncology. (2025). PMC - NIH.
• Mapping of DDR1 Distribution and Oligomerization on the Cell Surface by FRET Microscopy. (2007). Biophysical Journal.
• Western blot for phosphoryl
• A novel DDR1 inhibitor enhances the anticancer activity of gemcitabine in pancre
• DDR1 autophosphorylation is a result of aggregation into dense clusters. (2019).
• Tips to Optimize your Western Blot for Phosphoryl
• Inhibitors of Discoidin Domain Receptor (DDR)
• New functions of DDR1 collagen receptor in tumor dormancy, immune exclusion and therapeutic resistance. (2022). Frontiers in Oncology.
• Altered Treg Infiltration after Discoidin Domain Receptor 1 (DDR1) Inhibition and Knockout Promotes Tumor Growth in Lung Adenocarcinoma. (2023). MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Emerging strategies and translational advancements of DDR1 in oncology | springermedizin.de [springermedizin.de]
• 3. tandfonline.com [tandfonline.com]
• 4. A network map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. DDR1 autophosphorylation is a result of aggregation into dense clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Frontiers | Pharmacological approaches to understanding protein kinase signaling networks [frontiersin.org]
• 15. medchemexpress.com [medchemexpress.com]

Technical Support Center: DDR1-IN-1 Dihydrochloride Stability &amp; Freeze-Thaw Optimization

Welcome to the Technical Support Center for DDR1-IN-1 dihydrochloride , a highly potent and selective discoidin domain receptor 1 (DDR1) tyrosine kinase inhibitor. While DDR1-IN-1 demonstrates exceptional efficacy in blocking collagen-induced autophosphorylation, its structural integrity and pharmacological potency are highly sensitive to improper handling.

This guide provides researchers and drug development professionals with field-proven insights, troubleshooting strategies, and self-validating protocols to prevent compound degradation during freeze-thaw cycles.

Part 1: Mechanistic FAQs on Compound Degradation

Q1: Why does DDR1-IN-1 dihydrochloride lose inhibitory potency after multiple freeze-thaw cycles? A: The primary causality lies in the interaction between the compound and its solvent. DDR1-IN-1 is typically dissolved in Dimethyl Sulfoxide (DMSO). Because DMSO is highly hygroscopic, repeatedly opening a stock vial exposes it to atmospheric moisture. During a freeze-thaw cycle, the differing freezing points of water and DMSO create localized microenvironments with extreme concentration gradients and pH shifts. [1]. For a dihydrochloride salt like DDR1-IN-1, these moisture-induced shifts accelerate chemical hydrolysis and irreversible precipitation.

Q2: Can I store the working solution in my cell culture medium for future assays? A: No. Small molecule inhibitors are highly susceptible to degradation in aqueous environments. The compound may not be stable in the aqueous, buffered environment of the cell culture medium (typically pH ~7.4) over prolonged periods[1]. To maintain scientific integrity, working solutions must be prepared freshly and used on the exact same day[2].

Part 2: Troubleshooting Guide

Issue: Microscopic Cloudiness or Precipitation Upon Thawing

• Causality: The DMSO stock absorbed moisture during previous handling, reducing the compound's solubility limit, or the solution experienced thermal shock.

• Solution: If[2]. Place the sealed vial in a 37°C water bath for 2-3 minutes and apply mild sonication.

• Critical Warning: If the solution does not return to complete clarity, the compound has likely undergone irreversible aggregation. Discard the aliquot to prevent artificially low potency in your assays.

Issue: Diminished Efficacy in In Vivo Models

• Causality: Improper formulation sequence or use of degraded stock.

• Solution: Ensure you are using a fresh, single-use aliquot from -80°C storage. When formulating for in vivo use, solvents must be added sequentially (e.g., DMSO → PEG300 → Tween 80 → ddH₂O) to prevent the compound from crashing out of solution[3].

Part 3: Quantitative Data & Storage Parameters

To ensure reliable experimental results, stock solutions must be strictly managed according to the following validated parameters[2],[3]:

Parameter	Validated Specification
Target Selectivity	DDR1 (IC₅₀ = 105 nM); DDR2 (IC₅₀ = 413 nM)
Molecular Weight	552.59 g/mol
Solid Powder Storage	-20°C (Stable for up to 3 years)
DMSO Stock Storage	-80°C (2 years); -20°C (1 year)
Working Solution	Prepare freshly; use immediately on the same day

Part 4: Self-Validating Experimental Protocols

To guarantee trustworthiness in your assays, utilize the following self-validating workflows. Every step is designed to prevent moisture ingress and thermal degradation.

Protocol 1: Preparation of Anhydrous Stock Solutions

• Equilibration: Before opening the original vial, allow the lyophilized DDR1-IN-1 powder to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder.

• Dissolution: Add fresh, anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to achieve your target molarity. Vortex gently.

• Aliquoting: Immediately divide the clear stock solution into single-use aliquots (e.g., 10–50 µL) using low-bind microcentrifuge tubes. [3].

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer.

• Validation Checkpoint: A properly prepared anhydrous aliquot should remain completely transparent upon its first thaw. Any microscopic cloudiness indicates moisture contamination during the aliquoting phase.

Protocol 2: Thawing and In Vivo Formulation

• Thawing: Remove a single aliquot from -80°C and thaw rapidly in a 37°C water bath for 1-2 minutes. Vortex briefly.

• Sequential Formulation: For a standard 1 mL in vivo working solution:

  • Add 50 µL of the clear DMSO stock to 400 µL of PEG300. Mix evenly until clarified.

  • Add 50 µL of Tween 80 to the system. Mix evenly until clarified.

  • Add 500 µL of ddH₂O dropwise to adjust the volume to 1 mL[3].

• Execution: Use the mixed solution immediately. Discard any unused portion of the thawed DMSO stock. Do not refreeze.

• Validation Checkpoint: The final in vivo formulation must remain a clear solution without phase separation. If phase separation occurs, the volumetric ratio was compromised or the stock was degraded.

Part 5: Visualizations

Mechanism of DDR1-IN-1 degradation via moisture-induced freeze-thaw cycles.

Self-validating workflow for DDR1-IN-1 stock preparation and storage.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to DDR1-IN-1: Dihydrochloride Salt vs. Free Base

An In-depth Comparison of Solubility, Efficacy, and Practical Application for Researchers

As a Senior Application Scientist, I often field questions that go beyond the data sheet. Researchers want to know not just what a compound does, but how to use it effectively and why one form might be superior to another for their specific application. A common point of inquiry revolves around the different forms of small molecule inhibitors, such as DDR1-IN-1. This guide provides an in-depth comparison of DDR1-IN-1 dihydrochloride and its free base counterpart, focusing on the critical parameters of solubility and biological efficacy, to empower you to make the most informed decision for your experiments.

Introduction: Why Target DDR1?

Discoidin Domain Receptor 1 (DDR1) is a unique member of the receptor tyrosine kinase (RTK) family, primarily activated by various types of collagen in the extracellular matrix.[1][2][3] Unlike many RTKs that are activated by soluble growth factors, DDR1's activation by a structural component of the tissue microenvironment places it at a critical intersection of cell-matrix communication.[2] Upon collagen binding, DDR1 dimerizes and undergoes autophosphorylation, initiating downstream signaling cascades that include the PI3K/Akt and MAPK/ERK pathways.[4][5] This signaling regulates a host of cellular processes, including proliferation, migration, differentiation, and adhesion.[2][3][5]

Given its role in these fundamental processes, it is no surprise that dysregulated DDR1 activity has been implicated in numerous pathologies, including various cancers (lung, breast, pancreatic), fibrosis, and inflammation, making it a compelling therapeutic target.[1][3][5] DDR1-IN-1 is a potent and selective, ATP-competitive type II inhibitor that locks the kinase in its inactive "DFG-out" conformation, effectively blocking its function.[3][6][7][8]

The Core Distinction: Physicochemical Properties and Solubility

The primary and most impactful difference between DDR1-IN-1 dihydrochloride and DDR1-IN-1 free base lies in their solubility. This single parameter dictates how the compound can be prepared, stored, and delivered in experimental settings.

The free base form of DDR1-IN-1 is a lipophilic molecule. While this property is essential for crossing cell membranes to reach its intracellular target, it renders the compound practically insoluble in aqueous solutions like water or cell culture media.[9][10] In contrast, the dihydrochloride salt is generated by treating the free base with two equivalents of hydrochloric acid. This process protonates basic nitrogen atoms in the molecule (specifically on the piperazine ring), creating a salt that is significantly more polar and, therefore, water-soluble.

Data Summary: Solubility Comparison

Form	Solvent	Maximum Concentration	Notes
DDR1-IN-1 Dihydrochloride	Water	~100 mM (62.55 mg/mL)[11]	May require warming or sonication for complete dissolution.[12]
DMSO	~50 mM (31.28 mg/mL)[11]	Readily soluble.
DDR1-IN-1 Free Base	Water	Insoluble or Slightly Soluble[9][10]	Not suitable for direct preparation of aqueous stocks.
DMSO	~181 mM (100 mg/mL)[13]	Highly soluble; sonication may be needed.[13]

Expert Insight: The choice between these two forms is a classic formulation challenge in drug development. For in vitro cellular assays that require the inhibitor to be diluted in aqueous culture media, the dihydrochloride salt is unequivocally the superior choice. Its high water solubility allows for the preparation of concentrated aqueous stock solutions that can be easily diluted to final working concentrations without the risk of precipitation. Using the free base for such experiments would necessitate a high concentration of DMSO in the final culture medium, which can introduce significant artifacts and cellular toxicity. For in vivo studies, formulation becomes more complex, but often starts with a solubilized stock, making the salt form a more versatile starting point.

Biological Efficacy: A Tale of Two Forms, One Active Molecule

A crucial point to understand is that regardless of the form you start with, the biologically active molecule that engages the DDR1 kinase inside the cell is the same: the deprotonated free base. The dihydrochloride salt, once dissolved in a buffered physiological solution (like cell culture media, pH ~7.4), will dissociate, releasing the free base to perform its inhibitory function.

Therefore, the intrinsic potency, as measured by IC50 (in a cell-free enzymatic assay) or EC50 (in a cell-based assay), is identical for both forms. The challenge, as discussed above, is achieving the necessary concentration of the active molecule at the target site without it precipitating out of solution.

Data Summary: Biological Potency of DDR1-IN-1

Parameter	Value	Assay Type	Cell Line	Reference
IC50 (DDR1)	105 nM	Enzymatic Kinase Assay	N/A	[6][7][11][13]
IC50 (DDR2)	413 nM	Enzymatic Kinase Assay	N/A	[6][7][11][13]
EC50	86 nM	Cellular Autophosphorylation	U2OS	[6][7][14]

Expert Insight: The published data demonstrates that DDR1-IN-1 is a potent inhibitor of DDR1 autophosphorylation in cells, with an EC50 of 86 nM.[6][7] To conduct this experiment reliably, one must use the dihydrochloride salt to prepare stock solutions that are then diluted into the cell culture medium. Attempting this with the free base would lead to immediate precipitation and an inability to accurately determine the compound's efficacy. The ~4-fold selectivity for DDR1 over DDR2 is also a key feature of this inhibitor.[13]

Visualizing the Science

To better understand the context of DDR1 inhibition, two diagrams are provided below: the DDR1 signaling pathway and a typical experimental workflow for determining inhibitor potency.

DDR1 Signaling Pathway

Workflow for Cellular IC50 Determination

// Node Definitions Start [label="Seed U2OS cells in\n96-well plates", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Incubate1 [label="Incubate 24-48h\nfor adherence", fillcolor="#F1F3F4", fontcolor="#202124"]; SerumStarve [label="Serum Starve Cells\n(e.g., 4-6 hours)", fillcolor="#FBBC05", fontcolor="#202124"]; PrepareDrug [label="Prepare serial dilutions of\nDDR1-IN-1 HCl in media", fillcolor="#FFFFFF", fontcolor="#202124"]; PreIncubate [label="Pre-incubate cells with\ninhibitor (1 hour)", fillcolor="#FBBC05", fontcolor="#202124"]; Stimulate [label="Add Collagen I\n(e.g., 10 µg/mL, 2 hours)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Lyse [label="Wash with cold PBS &\nLyse cells", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quantify [label="Determine p-DDR1 levels\n(ELISA or Western Blot)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analyze [label="Analyze Data:\nNon-linear regression", fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="Determine EC50", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections Start -> Incubate1; Incubate1 -> SerumStarve; SerumStarve -> PreIncubate; PrepareDrug -> PreIncubate [style=dashed]; PreIncubate -> Stimulate; Stimulate -> Lyse; Lyse -> Quantify; Quantify -> Analyze; Analyze -> End; } Caption: Experimental workflow for DDR1 autophosphorylation assay.

Detailed Experimental Protocol: Measuring DDR1 Autophosphorylation Inhibition

This protocol provides a robust method for determining the cellular potency (EC50) of DDR1-IN-1.

Objective: To quantify the dose-dependent inhibition of collagen-induced DDR1 autophosphorylation by DDR1-IN-1 in a human osteosarcoma (U2OS) cell line.

Materials:

• DDR1-IN-1 Dihydrochloride

• U2OS cell line (or other DDR1-expressing line)

• Cell culture medium (e.g., DMEM), Fetal Bovine Serum (FBS), Penicillin-Streptomycin

• Rat Tail Collagen I

• Sterile, anhydrous DMSO

• Sterile water or PBS for stock solution

• 96-well tissue culture plates

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Phospho-DDR1 and Total DDR1 antibodies

• Detection system (e.g., ELISA plate reader or Western Blot imaging system)

Methodology:

• Stock Solution Preparation (Causality: Ensuring Solubility):

  • Prepare a 10 mM stock solution of DDR1-IN-1 dihydrochloride in sterile water or PBS. The salt form is critical here to ensure complete dissolution in an aqueous-compatible solvent. A DMSO stock can also be made, but a water-based stock minimizes the final DMSO concentration in the assay.

  • Expertise: Preparing a high-concentration aqueous stock and diluting from there prevents the compound from crashing out of solution when added to the aqueous culture medium, a common failure point when using free base forms.

• Cell Culture and Plating:

  • Culture U2OS cells in DMEM supplemented with 10% FBS and 1% Pen-Strep.

  • Seed cells into a 96-well plate at a density that will result in an 80-90% confluent monolayer after 24-48 hours.

  • Trustworthiness: Consistent cell density is key to reproducible results, as cell-cell contact and confluence can influence receptor expression and signaling.

• Serum Starvation and Inhibition:

  • Once confluent, gently wash the cells and replace the medium with serum-free DMEM for 4-6 hours.

  • Expertise: Serum starvation minimizes basal RTK activity, reducing background noise and ensuring that the phosphorylation signal observed is primarily due to specific collagen-DDR1 activation.

  • Prepare serial dilutions of the DDR1-IN-1 stock solution in serum-free medium.

  • Aspirate the starvation medium and add the different concentrations of inhibitor to the cells. Include a "vehicle control" well (containing the same final concentration of water/DMSO as the highest inhibitor dose).

  • Pre-incubate the cells with the inhibitor for 1 hour at 37°C.[10]

• Collagen Stimulation:

  • Prepare a working solution of Collagen I in serum-free medium.

  • Add Collagen I directly to the wells to a final concentration of 10 µg/mL.[10]

  • Incubate for an additional 2 hours at 37°C.[10]

  • Expertise: The duration and concentration of collagen stimulation should be optimized for your cell line to achieve a robust and consistent phosphorylation signal.

• Cell Lysis and Analysis:

  • Quickly aspirate the medium and wash the cells once with ice-cold PBS.

  • Add ice-cold lysis buffer containing protease and phosphatase inhibitors to each well.

  • Trustworthiness: The inclusion of phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride) is absolutely critical to preserve the phosphorylation state of DDR1 after lysis.

  • Incubate on ice to ensure complete lysis, then collect the lysates.

  • Quantify the levels of phosphorylated DDR1 and total DDR1 using a suitable method like a sandwich ELISA or Western Blot.

• Data Analysis:

  • Normalize the phospho-DDR1 signal to the total DDR1 signal for each sample.

  • Plot the normalized signal against the logarithm of the inhibitor concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to fit the data and calculate the EC50 value.

Conclusion and Recommendation

While DDR1-IN-1 free base and its dihydrochloride salt are identical in their core biological activity, their practical utility in the lab is vastly different. The superior aqueous solubility of the DDR1-IN-1 dihydrochloride form makes it the clear and recommended choice for virtually all in vitro applications. It simplifies stock solution preparation, ensures compound bioavailability in cell-based assays, and eliminates the confounding variable of solvent toxicity, leading to more reliable and reproducible data. The free base form is primarily an intermediate in the synthesis of the salt and is not recommended for direct use in biological experiments requiring aqueous dilution. By understanding these fundamental chemical differences, researchers can design more robust experiments and generate higher quality data in their pursuit of modulating the DDR1 signaling axis.

References

• Exploring the Cellular and Molecular Mechanism of Discoidin Domain Receptors (DDR1 and DDR2) in Bone Formation, Regeneration, and Its Associated Disease Conditions. (2023). MDPI. [Link]

• A network map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological conditions. (2022). PMC. [Link]

• Kim, H., et al. (2013). Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. PMC, NIH. [Link]

• Luo, Y., & Liu, T. (2024). Emerging strategies and translational advancements of DDR1 in oncology. Journal of Translational Medicine. [Link]

• Das, S., et al. (2018). Signaling by discoidin domain receptor 1 in cancer metastasis. Taylor & Francis Online. [Link]

• What are DDR1 antagonists and how do they work? (2024). News-Medical.Net. [Link]

• Kim, H., et al. (2013). Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. ACS Chemical Biology. [Link]

• DDR1-IN-1. Patsnap Synapse. [Link]

• Canning, P., et al. (2014). Structural Mechanisms Determining Inhibition of the Collagen Receptor DDR1 by Selective and Multi-Targeted Type II Kinase Inhibitors. Semantic Scholar. [Link]

• Altered Treg Infiltration after Discoidin Domain Receptor 1 (DDR1) Inhibition and Knockout Promotes Tumor Growth in Lung Adenocarcinoma. (2023). Semantic Scholar. [Link]

• Canning, P., et al. (2015). Discoidin domain receptor 1 (DDR1) kinase as target for structure-based drug discovery. Meiler Lab. [Link]

• Murray, C. W., et al. (2015). Fragment-Based Discovery of Potent and Selective DDR1/2 Inhibitors. PMC. [Link]

• A highly selective humanized DDR1 mAb reverses immune exclusion by disrupting collagen fiber alignment in breast cancer. (2023). Journal for ImmunoTherapy of Cancer. [Link]

• DDR1-IN-1. PubChem, NIH. [Link]

• The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer. (2022). PMC. [Link]

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• 4. mdpi.com [mdpi.com]
• 5. A network map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ddr1-In-1 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]
• 10. selleckchem.com [selleckchem.com]
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Comparative Guide: DDR1-IN-1 Dihydrochloride vs. Imatinib for Discoidin Domain Receptor 1 (DDR1) Inhibition

Executive Summary

Discoidin Domain Receptor 1 (DDR1) is a unique receptor tyrosine kinase (RTK) that, unlike conventional RTKs activated by soluble growth factors, is activated by extracellular matrix (ECM) collagens[1]. Aberrant DDR1 signaling drives tumor progression, epithelial-mesenchymal transition (EMT), and severe fibrotic diseases[2].

For researchers investigating the DDR1 axis, selecting the correct pharmacological inhibitor is critical. This guide provides an objective, data-driven comparison between Imatinib (a repurposed, multi-target clinical kinase inhibitor)[3] and DDR1-IN-1 dihydrochloride (a highly selective, preclinical chemical probe)[4].

Mechanistic Overview: Targeting the DDR1 Kinase Domain

Both imatinib and DDR1-IN-1 function as Type II kinase inhibitors . Rather than simply competing with ATP in the active state, Type II inhibitors bind to the ATP-binding pocket and an adjacent allosteric site, locking the kinase in an inactive "DFG-out" conformation (where the conserved Asp-Phe-Gly motif points outward)[3].

Despite this shared mechanism, their structural biology dictates vastly different selectivity profiles:

• Imatinib: Forms robust hydrogen bonds and π-π stacking interactions within the ATP pocket, yielding an exceptionally tight binding affinity ( Kd​=1.9 nM) for DDR1[5]. However, because its pharmacophore was optimized for the Abelson (ABL) kinase, it exhibits broad multi-target activity.

• DDR1-IN-1: Exploits a structural divergence in the DDR1 P-loop. While ABL features a cage-like P-loop, DDR1 possesses a unique β -hairpin structure. DDR1-IN-1 is specifically designed to accommodate this β -hairpin, granting it profound selectivity for DDR1 over ABL and other kinases[5].

Caption: Collagen-induced DDR1 signaling pathway and points of pharmacological Type II inhibition.

Quantitative Performance Comparison

The table below synthesizes the biochemical and pharmacological profiles of both inhibitors based on standardized kinase assays.

Parameter	Imatinib	DDR1-IN-1 Dihydrochloride
Primary Targets	BCR-ABL, c-KIT, PDGFR, DDR1, DDR2[4]	DDR1, DDR2 (Selective)[4]
DDR1 IC 50​ (In Vitro)	~41 – 43 nM[3]	105 nM
DDR2 IC 50​ (In Vitro)	71 nM[5]	413 nM
DDR1 Binding Affinity ( Kd​ )	1.9 nM[5]	Not explicitly reported; highly potent
Binding Mode	Type II (DFG-out conformation)[5]	Type II (DFG-out conformation)[5]
Clinical Status	FDA Approved (Leukemia, GIST)	Preclinical Chemical Probe

Data Analysis: While imatinib is marginally more potent against DDR1 in cell-free assays, DDR1-IN-1 provides a ~4-fold selectivity window for DDR1 over DDR2, and near-absolute selectivity over the broader kinome.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible data, researchers must account for the unique kinetics of DDR1. Unlike EGFR, which phosphorylates within minutes of ligand binding, collagen-induced DDR1 autophosphorylation is exceptionally slow , requiring hours to peak[1].

Protocol 1: In Vitro TR-FRET Kinase Assay (IC 50​ Determination)

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is preferred over radiometric assays because it eliminates radioactive waste and uses a long-lived europium fluorophore to bypass the short-lived auto-fluorescence common in heterocyclic small molecules.

• Reagent Preparation: Prepare a 1X Kinase Buffer. Serially dilute Imatinib and DDR1-IN-1 in 100% DMSO, then dilute to 4X final concentration in buffer (final DMSO must be ≤1% ).

• Pre-incubation (Critical Step): Combine recombinant human DDR1 kinase domain, the inhibitor, and the fluorescent tracer. Incubate for 60 minutes at room temperature. Why? Type II inhibitors require extended time to capture the thermodynamically stable DFG-out conformation[5].

• Reaction Initiation: Add ATP to initiate the reaction.

• Detection: Add the Europium-labeled anti-phosphotyrosine antibody. Read the TR-FRET signal (Emission ratio 665 nm / 615 nm).

• Self-Validation Check: Include Staurosporine as a universal positive control. Calculate the Z'-factor; a value >0.5 confirms the assay's statistical reliability.

Protocol 2: Cellular DDR1 Autophosphorylation Assay

Causality: This assay validates target engagement in living cells (e.g., U2OS or T-47D breast cancer cells).

• Cell Seeding & Starvation: Seed cells in 6-well plates. Once 80% confluent, serum-starve for 16 hours. Why? Serum contains growth factors that activate cross-talking RTKs, which can indirectly elevate basal phosphorylation, masking the DDR1-specific signal[1].

• Inhibitor Pre-treatment: Treat cells with varying concentrations of DDR1-IN-1 (e.g., 0.1 - 10 μ M) or Imatinib for 1 hour.

• Collagen Stimulation: Stimulate cells with 10 μ g/mL Collagen Type I. Incubate for 2 to 4 hours. Why? Collagen-induced DDR1 clustering exhibits slow kinetics, taking hours to achieve maximum autophosphorylation[1].

• Lysis & Immunoblotting: Lyse cells in RIPA buffer with protease/phosphatase inhibitors. Perform Western Blotting for p-DDR1 (Tyr513) and total DDR1.

• Self-Validation Check: Every plate must include an unstimulated vehicle control (baseline) and a collagen-stimulated vehicle control (max signal). Total DDR1 must be blotted to prove the inhibitor blocks phosphorylation rather than inducing receptor degradation.

Caption: Step-by-step experimental workflow for the cellular DDR1 autophosphorylation assay.

Application Strategy: Choosing the Right Inhibitor

When to choose DDR1-IN-1 dihydrochloride: Use DDR1-IN-1 for in vitro mechanistic studies and target validation . Because imatinib inhibits ABL, PDGFR, and c-KIT, treating a cell with imatinib cannot definitively prove that a resulting phenotype (e.g., reduced migration) is mediated by DDR1. DDR1-IN-1's clean kinome profile ensures that observed biological effects are strictly DDR1-dependent[4].

When to choose Imatinib: Use imatinib for in vivo translational models and drug repurposing studies . Imatinib has well-documented pharmacokinetics, established dosing regimens in mice, and known human safety profiles. If a researcher aims to demonstrate that an FDA-approved drug can overcome matrix-mediated tumor resistance (e.g., combining BRAF inhibitors with DDR1 blockade in melanoma), imatinib is the pragmatic choice for rapid clinical translation[6].

References

• Biological Activity for DDR1-IN-1 dihydrochloride. Bio-Techne.

• Discoidin domain receptor 1 (DDR1) kinase as target for structure-based drug discovery. NIH. 3

• Emerging strategies and translational advancements of DDR1 in oncology. Springer Medizin.2

• Signaling by discoidin domain receptor 1 in cancer metastasis. NIH (PMC). 1

• Structural Mechanisms Determining Inhibition of the Collagen Receptor DDR1 by Selective and Multi-Targeted Type II Kinase Inhibitors. NIH (PMC). 5

• Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. ACS Publications.4

• Targeting Discoidin Domain Receptors DDR1 and DDR2 overcomes matrix-mediated tumor cell adaptation and tolerance to BRAF. EMBO Molecular Medicine. 6

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A Head-to-Head Comparison of DDR1-IN-1 and DDR1-IN-2: A Guide to Selecting the Right Kinase Inhibitor for Your Research

Published: March 18, 2026

Introduction

The Discoidin Domain Receptor 1 (DDR1) is a unique receptor tyrosine kinase (RTK) activated not by soluble growth factors, but by its interaction with the extracellular matrix, specifically collagen.[1] This activation triggers a cascade of downstream signaling events that regulate critical cellular processes, including proliferation, migration, differentiation, and invasion.[2][3] Dysregulation of DDR1 signaling is implicated in a host of pathologies, from cancer and fibrosis to inflammation and atherosclerosis, making it a compelling therapeutic target for drug discovery.[1][3]

Among the chemical tools developed to interrogate DDR1 function are the potent, ATP-competitive inhibitors DDR1-IN-1 and DDR1-IN-2. These compounds were developed from a focused medicinal chemistry library approach and both bind to the inactive 'DFG-out' conformation of the kinase, classifying them as Type II inhibitors.[4][5] While structurally related, their kinase selectivity profiles differ significantly. This guide provides an in-depth, objective comparison of DDR1-IN-1 dihydrochloride and DDR1-IN-2, supported by experimental data, to assist researchers in making an informed decision for their specific experimental needs.

Executive Summary: Potency vs. Selectivity

The primary distinction between these two inhibitors is a classic trade-off in kinase inhibitor design: potency versus selectivity .

• DDR1-IN-1 dihydrochloride is a highly selective inhibitor of DDR1. Its key advantage is its clean profile across the human kinome, minimizing the risk of confounding off-target effects and making it an ideal tool for specifically probing the function of DDR1.[4]

• DDR1-IN-2 is a more potent inhibitor of DDR1 but at the cost of significantly reduced selectivity. It potently inhibits several other kinases, which can be a critical confounding factor in experiments aimed at studying DDR1-specific biology.[4][6] Its stronger anti-proliferative effects in some cancer cell lines are likely attributable to this multi-targeted activity.[6]

Comparative Kinase Selectivity Profiling

The most effective way to compare kinase inhibitors is to examine their inhibitory concentration (IC50) against the primary target and their broader selectivity profile. The data below, derived from the foundational discovery study by Kim et al. (2013), illustrates the key differences.[4]

Parameter	DDR1-IN-1 dihydrochloride	DDR1-IN-2	Interpretation
DDR1 IC50	105 nM[4][7]	47 nM[4][6]	DDR1-IN-2 is approximately 2.2-fold more potent against DDR1 in enzymatic assays.
DDR2 IC50	413 nM[4][7]	145 nM[4][6]	Both inhibitors are less potent against the closely related DDR2 isoform.
DDR1 vs. DDR2 Selectivity	~3.9-fold	~3.1-fold	DDR1-IN-1 shows slightly better selectivity for DDR1 over DDR2.
KinomeScan Selectivity Score	S(1) at 1 µM = 0.01 [4]	S(1) at 1 µM = 0.07 [4]	A lower score indicates higher selectivity. DDR1-IN-1 is substantially more selective across the kinome.
Confirmed Off-Targets	None confirmed in enzymatic assays.[4]	Abl, BLK, CSK, EGFR, LCK, PDGFRβ[4]	DDR1-IN-2's broader activity profile complicates its use as a specific DDR1 probe.

Note: Other sources have reported varying IC50 values for DDR1-IN-2 (also known as 7rh), including 6.8 nM and 13.1 nM, which may be due to different assay conditions or compound batches.[8][9] The values from the original comparative study are used here for direct comparison.

DDR1 Signaling and Mechanism of Inhibition

To understand the impact of these inhibitors, it is crucial to visualize their place within the DDR1 signaling pathway. Upon binding to fibrillar or basement membrane collagens, DDR1 receptors dimerize and undergo a slow but sustained autophosphorylation on key tyrosine residues.[10][11] This phosphorylation creates docking sites for adaptor proteins, leading to the activation of major downstream pathways such as MAPK/ERK and PI3K/Akt, which in turn drive cellular responses.[2][10]

DDR1-IN-1 and DDR1-IN-2 function by competitively binding to the ATP pocket of the DDR1 kinase domain, preventing the autophosphorylation required for signal transduction.

DDR1 signaling pathway and point of inhibition.

Experimental Methodologies: Ensuring Data Integrity

The trustworthiness of kinase selectivity data hinges on the robustness of the profiling methodology. The data cited in this guide was generated using the KINOMEscan™ platform, an active site-directed competition binding assay that provides a quantitative measure of inhibitor-kinase interactions.[4][12] Understanding this method is key to interpreting the results.

Protocol: Representative Kinase Selectivity Profiling (Competition Binding Assay)

This protocol outlines the general steps involved in a KINOMEscan™-type assay, which validates the selectivity claims for inhibitors like DDR1-IN-1.

• Assay Preparation :

  • A DNA-tagged kinase of interest (e.g., DDR1) is prepared.

  • An immobilized, active-site directed ligand specific for the kinase is coupled to a solid support (e.g., beads).

  • The test inhibitor (DDR1-IN-1 or DDR1-IN-2) is serially diluted to create a range of concentrations.

• Competition Binding Reaction :

  • The DNA-tagged kinase, the immobilized ligand, and the test inhibitor are combined in a well of a multi-well plate.

  • The mixture is incubated to allow the binding reaction to reach equilibrium. The test inhibitor and the immobilized ligand will compete for binding to the active site of the kinase.

  • Causality : The amount of kinase captured by the solid support will be inversely proportional to the affinity of the test inhibitor. A high-affinity inhibitor will prevent the kinase from binding to the support.

• Washing and Elution :

  • The solid support is washed thoroughly to remove any unbound kinase and inhibitor.

  • The bound kinase-DNA complexes that remain are then eluted.

• Quantification :

  • The amount of eluted DNA is quantified using quantitative PCR (qPCR).

  • Self-Validation : The qPCR signal directly and sensitively measures the amount of kinase that was bound to the immobilized ligand. A low signal indicates that the test compound effectively outcompeted the immobilized ligand, signifying a potent interaction.

• Data Analysis :

  • The results are typically expressed as a percentage of the DMSO control (no inhibitor).

  • By testing across a large panel of kinases (e.g., 451 kinases), a comprehensive selectivity profile is generated.[4] A selectivity score (S-score) can be calculated, which represents the number of inhibited kinases divided by the total number of kinases tested, providing a single metric for comparing selectivity.[4]

Workflow for a competition binding kinase assay.

Conclusion and Recommendations

The choice between DDR1-IN-1 dihydrochloride and DDR1-IN-2 should be driven by the specific question being asked.

• For studies requiring unambiguous attribution of a phenotype to DDR1 inhibition , DDR1-IN-1 is the superior choice . Its high selectivity minimizes the risk that observed effects are due to inhibition of other kinases. It is the recommended tool for target validation and for dissecting the specific roles of DDR1 in complex biological systems.

• DDR1-IN-2 may be considered in screening contexts where high potency is the primary driver and follow-up studies with more selective compounds are planned. Researchers using DDR1-IN-2 must be cautious in their interpretations and should consider performing secondary validation experiments (e.g., using siRNA or a structurally distinct, selective inhibitor like DDR1-IN-1) to confirm that the observed effects are indeed mediated by DDR1.

Ultimately, a deep understanding of the selectivity profile is paramount. By leveraging the detailed comparative data presented here, researchers can advance their work with greater confidence and scientific rigor.

References

• Matada, Z. et al. (2021). A network map of discoidin domain receptor 1(DDR1)-mediated signaling in pathological conditions. Scientific Reports. Available at: [Link]

• Majeed, M. et al. (2023). Exploring the Cellular and Molecular Mechanism of Discoidin Domain Receptors (DDR1 and DDR2) in Bone Formation, Regeneration, and Its Associated Disease Conditions. MDPI. Available at: [Link]

• Bio-protocol. (2019). In vitro kinome profiling measuring drug binding. Bio-protocol. Available at: [Link]

• Luo, Y. & Liu, T. et al. (2024). Emerging strategies and translational advancements of DDR1 in oncology. Journal of Translational Medicine. Available at: [Link]

• Das, S. et al. (2018). Signaling by discoidin domain receptor 1 in cancer metastasis. Taylor & Francis Online. Available at: [Link]

• A.P. John Institute for Cancer Research. (2024). What are DDR1 antagonists and how do they work?. Retrieved March 18, 2026, from [Link]

• Kim, H. G. et al. (2013). Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. ACS Chemical Biology. Available at: [Link]

• El-Gamal, M. I. et al. (2022). The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer. Molecules. Available at: [Link]

• LINCS Data Portal. (2017). AC220 KINOMEscan. Retrieved March 18, 2026, from [Link]

• RayBiotech. (n.d.). DDR1-IN-2. Retrieved March 18, 2026, from [Link]

• Kim, H. G. et al. (2013). Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor. ACS Publications. Available at: [Link]

• Vasta, J. D. et al. (2022). Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv. Available at: [Link]

• Vasta, J. D. et al. (2022). Potency and selectivity data for available DDR1/2 chemical probes. ResearchGate. Available at: [Link]

• Canning, P. et al. (2014). Discoidin domain receptor 1 (DDR1) kinase as target for structure-based drug discovery. Future Medicinal Chemistry. Available at: [Link]

• Technology Networks. (n.d.). KINOMEscan® Kinase Screening & Profiling Services. Retrieved March 18, 2026, from [Link]

• ResearchGate. (n.d.). How the KinomeScan assay works (Courtesy of DiscoveRx). Retrieved March 18, 2026, from [Link]

• ACS Publications. (2021). Development of a Selective Dual Discoidin Domain Receptor (DDR)/p38 Kinase Chemical Probe. Journal of Medicinal Chemistry. Available at: [Link]

• Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Retrieved March 18, 2026, from [Link]

• Le, A. et al. (2021). DDR1 and DDR2 physical interaction leads to signaling interconnection but with possible distinct functions. Oncotarget. Available at: [Link]

• Rega-Kaidi, A. et al. (2018). DDR1 and DDR2 in skin. Taylor & Francis Online. Available at: [Link]

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• 3. Emerging strategies and translational advancements of DDR1 in oncology | springermedizin.de [springermedizin.de]
• 4. Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
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A Researcher's Guide to Validating DDR1-IN-1 Dihydrochloride Target Engagement Using CRISPR Knockout

In the landscape of targeted cancer therapy, the unequivocal confirmation of a drug's mechanism of action is paramount. For kinase inhibitors, such as DDR1-IN-1 dihydrochloride, demonstrating that the observed cellular phenotype is a direct result of interaction with the intended target, Discoidin Domain Receptor 1 (DDR1), is a critical step in preclinical development. This guide provides an in-depth comparison of methodologies for validating DDR1-IN-1 target engagement, with a primary focus on the robust and definitive approach of CRISPR/Cas9-mediated gene knockout. We will explore the rationale behind experimental choices, present detailed protocols, and contrast this genetic approach with alternative biochemical methods.

The Challenge: Ensuring On-Target Efficacy of DDR1-IN-1

DDR1 is a receptor tyrosine kinase (RTK) that, upon binding to its ligand, collagen, undergoes autophosphorylation and activates downstream signaling pathways implicated in cell adhesion, migration, proliferation, and matrix remodeling. Its overexpression and hyperactivity are linked to numerous cancers, including breast, lung, and pancreatic carcinomas, making it a compelling therapeutic target.

DDR1-IN-1 is a potent and selective inhibitor designed to block this activity. However, like many small molecule inhibitors, off-target effects can confound results and lead to misinterpretation of the drug's true mechanism. Therefore, rigorous target validation is not just a formality but a foundational requirement for advancing a candidate compound.

The DDR1 Signaling Cascade

To understand how to validate an inhibitor, we must first understand the pathway it targets. Upon collagen binding, DDR1 dimerizes and autophosphorylates, creating docking sites for adaptor proteins and initiating downstream signaling, most notably through the MAPK/ERK and PI3K/Akt pathways.

Caption: DDR1 signaling pathway and the inhibitory action of DDR1-IN-1.

The Gold Standard: CRISPR/Cas9 Knockout for Target Validation

The most definitive method to prove a drug's on-target activity is to demonstrate that its effect is completely absent in cells lacking the target protein. The CRISPR/Cas9 system provides a precise and efficient tool for generating such knockout (KO) cell lines. This approach offers a clear, binary experimental outcome: if DDR1-IN-1 is truly on-target, its phenotypic or signaling effects will be observed in wild-type (WT) cells but will be completely abrogated in DDR1 KO cells.

The CRISPR Knockout Workflow

The process involves introducing a guide RNA (gRNA) specific to the DDR1 gene and the Cas9 nuclease into the target cells. The gRNA directs Cas9 to a specific locus in the DDR1 gene, where it creates a double-strand break. The cell's error-prone non-homologous end joining (NHEJ) repair mechanism often introduces insertions or deletions (indels), leading to a frameshift mutation and a non-functional protein.

Caption: Logical flow for comprehensive target engagement validation.

Conclusion

Validating that DDR1-IN-1 dihydrochloride achieves its therapeutic potential through the specific inhibition of DDR1 is a non-negotiable step in its development. While biochemical assays provide crucial initial data on binding and selectivity, the use of CRISPR/Cas9 to create a target-null cellular model remains the most unequivocal method for confirming on-target engagement. By demonstrating a loss of the inhibitor's effect in DDR1 knockout cells, researchers can confidently attribute the observed phenotype to the intended mechanism of action, building a solid foundation for further preclinical and clinical investigation.

References

• Title: Discoidin domain receptors: a new class of receptor tyrosine kinases. Source: Trends in Cell Biology URL: [Link]

• Title: The role of discoidin domain receptors in cancer. Source: Nature Reviews Cancer URL: [Link]

• Title: A Programmable Dual-RNA-Guided DNA Endonuclease in Adaptive Bacterial Immunity. Source: Science URL: [Link]

• Title: Thermal shift assays for measuring compound binding to proteins. Source: Nature Protocols URL: [Link]

• Title: A quantitative analysis of kinase inhibitor selectivity. Source: Nature Biotechnology URL: [Link]

Safety & Regulatory Compliance

Comprehensive Operational and Disposal Guide for DDR1-IN-1 Dihydrochloride

As a Senior Application Scientist, ensuring the integrity of your experimental data is inseparable from maintaining rigorous laboratory safety and compliance. DDR1-IN-1 dihydrochloride is a highly potent, selective inhibitor of Discoidin Domain Receptor 1 (DDR1) [1]. While it is an invaluable tool for studying collagen-induced signaling and tumor microenvironments, its handling—from stock preparation to final chemical disposal—requires precise logistical planning.

This guide synthesizes field-proven operational methodologies with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines to provide a comprehensive, self-validating framework for your laboratory [3].

Physicochemical and Biological Profile

To design effective experimental and disposal workflows, you must first understand the quantitative properties of the compound. The presence of halogens (fluorine and chlorine) directly dictates its downstream waste classification.

Property	Value	Operational & Clinical Relevance
Molecular Weight	625.51 g/mol	Critical for accurate molarity calculations during stock preparation.
Chemical Formula	C30H31F3N4O3·2HCl	The presence of halogens requires specific "Halogenated" waste segregation.
IC50 (DDR1)	105 nM	High potency allows for low-dose experimental designs [1].
IC50 (DDR2)	413 nM	~4-fold selectivity over DDR2; requires precise dosing to prevent off-target effects [2].
Solubility (DMSO)	~26.67 mg/mL	DMSO is the preferred solvent for long-term stability and cell penetrance.

Mechanism of Action and Pathway Inhibition

Understanding the biological causality of DDR1-IN-1 is essential for validating your experimental readouts. DDR1 is a unique receptor tyrosine kinase that is activated by extracellular matrix collagen rather than soluble growth factors. DDR1-IN-1 competitively binds to the kinase domain, effectively blocking collagen-induced autophosphorylation at the pY513 residue. This inhibition halts downstream signaling cascades, specifically preventing the activation of MT1-MMP, which is crucial in cellular invasion and matrix remodeling assays.

Caption: DDR1-IN-1 Mechanism of Action and Pathway Inhibition.

Experimental Workflow: Stock Preparation & Validation

The transition from lyophilized powder to a working in vitro assay requires strict adherence to solvent chemistry and temperature controls.

Step-by-Step Methodology:

• Weighing and Dissolution: Weigh exactly 6.25 mg of DDR1-IN-1 dihydrochloride powder. Dissolve in 1.0 mL of cell-culture grade Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock.

  • Causality: DMSO is chosen over water because it provides optimal solubility and prevents the compound from precipitating during freeze-thaw cycles. If water must be used, the solution requires 0.22 μm filter sterilization prior to cell culture application [1].

• Aliquotting: Divide the solution into 50 μL aliquots using sterile, amber microcentrifuge tubes.

  • Causality: Amber tubes protect the fluorinated organic structure from UV-induced photolytic degradation.

• Storage: Store aliquots immediately at -80°C.

  • Causality: The dihydrochloride salt in solution is susceptible to slow hydrolysis. Ultra-low temperatures arrest this kinetic degradation, ensuring the IC50 remains stable for up to 6 months.

• Self-Validating System (Quality Control): Before deploying the stock in large-scale screening, validate its integrity. Run a pilot Western blot on U2OS cells stimulated with 10 μg/mL collagen. A successful 105 nM DDR1-IN-1 treatment must yield a >50% reduction in pY513 bands compared to the vehicle control. This internal control self-validates both compound efficacy and correct stock formulation.

Laboratory Chemical Disposal Procedures

Because DDR1-IN-1 contains fluorine and chlorine, it cannot be disposed of in standard biological waste or poured down the drain. It falls under EPA RCRA regulations for hazardous chemical waste [4]. Academic and commercial laboratories must adhere to Subpart K guidelines for safe accumulation and disposal.

Step-by-Step Disposal Methodology:

• Point-of-Generation Accumulation: Collect all liquid waste containing DDR1-IN-1 (e.g., spent media, DMSO stock remnants) in a chemically compatible, leak-proof High-Density Polyethylene (HDPE) container.

  • Causality: HDPE prevents the solvent-induced degradation and leaching that frequently occurs with standard PET plastics when exposed to high concentrations of DMSO.

• Waste Segregation: Classify and segregate this container strictly as "Halogenated Organic Waste."

  • Causality: Mixing halogenated solvents with non-halogenated streams severely complicates the downstream incineration process, potentially releasing toxic dioxins, and significantly increases disposal costs for your facility [3].

• Labeling and Containment: Affix a standard hazardous waste label immediately upon the first drop of waste entering the container. Explicitly list: "DDR1-IN-1, DMSO, Halogenated Organics." Place the primary container inside a secondary containment bin to capture accidental spills.

• Storage Limits: Transfer the container to the laboratory's designated RCRA accumulation area. Ensure the container is filled to no more than 90% capacity to allow for vapor expansion.

• Self-Validating System (Disposal Compliance): To ensure your disposal system is self-validating and audit-ready, maintain a hazardous waste logbook. Cross-reference the exact volume of DMSO/DDR1-IN-1 stock used per experiment with the volume documented on the waste manifest. A 1:1 volumetric match validates that no hazardous material has been improperly lost to the drain or evaporated.

Caption: EPA/RCRA compliant step-by-step disposal workflow.

References

• How to Dispose of Chemical Waste in a Lab Correctly Source: GAIACA URL:[Link]

• Laboratory Environmental Sample Disposal Information Document Source: Environmental Protection Agency (EPA) URL:[Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories Source: Daniels Health URL:[Link]